Cas no 1932675-13-2 (trans-2-{(4-methylphenyl)methylamino}cyclopentan-1-ol)

• Product Name: trans-2-{(4-methylphenyl)methylamino}cyclopentan-1-ol
• CAS No: 1932675-13-2
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 6026754
• PubChem ID: 93317402
• Update Time: 2025-06-14

trans-2-{(4-methylphenyl)methylamino}cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• trans-2-{(4-methylphenyl)methylamino}cyclopentan-1-ol
• (1R,2R)-2-{[(4-methylphenyl)methyl]amino}cyclopentan-1-ol
• F6545-4502
• 1932675-13-2
• trans-2-{[(4-methylphenyl)methyl]amino}cyclopentan-1-ol
• AKOS040823066

• Inchi： 1S/C13H19NO/c1-10-5-7-11(8-6-10)9-14-12-3-2-4-13(12)15/h5-8,12-15H,2-4,9H2,1H3/t12-,13-/m1/s1
• InChI Key： FNNXFZCEJPJVHA-CHWSQXEVSA-N
• SMILES： O[C@@H]1CCC[C@H]1NCC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 32.3Ų

Additional information on trans-2-{(4-methylphenyl)methylamino}cyclopentan-1-ol

Comprehensive Overview of trans-2-{(4-methylphenyl)methylamino}cyclopentan-1-ol (CAS No. 1932675-13-2)

trans-2-{(4-methylphenyl)methylamino}cyclopentan-1-ol (CAS No. 1932675-13-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its cyclopentanol backbone and 4-methylphenyl substitution, is often explored for its role in drug development, particularly in modulating biological pathways. Researchers are increasingly interested in its stereochemistry, as the trans-configuration of the amino and hydroxyl groups may influence its binding affinity to target proteins.

In recent years, the demand for chiral building blocks like trans-2-{(4-methylphenyl)methylamino}cyclopentan-1-ol has surged, driven by advancements in asymmetric synthesis and medicinal chemistry. The compound’s CAS No. 1932675-13-2 is frequently searched in academic databases and patent filings, reflecting its relevance in the development of novel therapeutics. Its potential as a pharmacophore or intermediate in synthesizing bioactive molecules makes it a subject of ongoing studies, particularly in the context of central nervous system (CNS) drug discovery and enzyme inhibition.

One of the key trends in organic chemistry is the optimization of synthetic routes for compounds like trans-2-{(4-methylphenyl)methylamino}cyclopentan-1-ol. Researchers are investigating greener methodologies, such as catalytic hydrogenation or biocatalysis, to improve yield and reduce environmental impact. The compound’s lipophilicity and hydrogen-bonding capacity are also critical factors in its application, as they influence solubility and bioavailability—a hot topic in drug formulation.

From an industrial perspective, CAS No. 1932675-13-2 is often discussed in the context of scale-up challenges and quality control. Ensuring consistent stereochemical purity during large-scale production is a common hurdle, prompting innovations in analytical techniques like HPLC and chiral chromatography. These advancements align with the growing emphasis on precision medicine, where the purity of intermediates like trans-2-{(4-methylphenyl)methylamino}cyclopentan-1-ol can significantly impact downstream efficacy.

Another area of interest is the compound’s potential role in neuropharmacology. Preliminary studies suggest that its structure may interact with neurotransmitter receptors, making it a candidate for exploring neurological disorders. This aligns with broader public interest in mental health therapeutics and cognitive enhancers, topics frequently searched in scientific and medical communities. However, further in vitro and in vivo studies are needed to validate these hypotheses.

In summary, trans-2-{(4-methylphenyl)methylamino}cyclopentan-1-ol (CAS No. 1932675-13-2) represents a versatile compound with multifaceted applications in drug discovery and organic synthesis. Its stereochemical properties, synthetic accessibility, and potential biological activity make it a valuable subject for ongoing research. As the scientific community continues to explore its capabilities, this compound may play a pivotal role in addressing unmet medical needs and advancing sustainable chemistry practices.